Cas no 27079-29-4 (Carbamic acid,N-[[(2-aminophenyl)amino]thioxomethyl]-, methyl ester)

Carbamic acid,N-[[(2-aminophenyl)amino]thioxomethyl]-, methyl ester structure
27079-29-4 structure
Product Name:Carbamic acid,N-[[(2-aminophenyl)amino]thioxomethyl]-, methyl ester
CAS No:27079-29-4
MF:C9H11N3O2S
MW:225.267540216446
MDL:MFCD01674471
CID:262338
PubChem ID:3032830
Update Time:2025-04-19

Carbamic acid,N-[[(2-aminophenyl)amino]thioxomethyl]-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Carbamic acid,N-[[(2-aminophenyl)amino]thioxomethyl]-, methyl ester
    • methyl aminoN-(2-aminophenyl)methanethiocarbamate
    • methyl N-[(2-aminophenyl)carbamothioyl]carbamate
    • 2-(3-METHOXYCARBONYLTHIOUREIDO)ANILINE
    • NF-48
    • Methyl [(2-aminophenyl)carbamothioyl]carbamate
    • YTGVAKDRFRGYAM-UHFFFAOYSA-N
    • Q27236380
    • Y10570
    • Methyl[(2-aminophenyl)carbamothioyl]carbamate
    • SCHEMBL10905206
    • Thiophamine
    • 0871K2HV9N
    • ALLOPHANIC ACID, 4-(o-AMINOPHENYL)-3-THIO-, METHYL ESTER
    • NF 48
    • Carbamic acid, [[(2-aminophenyl)amino]thioxomethyl]-, methyl ester
    • 2-Amino((methoxycarbonyl)thioureido)benzene
    • DTXSID10181551
    • 2-(3-Carbomethoxythioureido)aniline
    • CBA07929
    • DS-9976
    • 2-(3-(Methoxycarbonyl)thioureido)aniline
    • CS-0061887
    • 1-methoxycarbonyl-3-(2-aminophenyl)-thiourea
    • Methyl 4-(o-aminophenyl)-3-thioallophanate
    • 1-(2-aminophenyl)-3-methoxycarbonyl-2-thiourea
    • METHYL N-((2-AMINOPHENYL)CARBAMOTHIOYL)CARBAMATE
    • Carbamic acid, (((2-aminophenyl)amino)thioxomethyl)-, methyl ester
    • AKOS026674217
    • MFCD01674471
    • 1-methoxycarbonyl-3-(2-aminophenyl)thiourea
    • 2-(3-methoxycarbonyl-thioureido)-aniline
    • UNII-0871K2HV9N
    • 27079-29-4
    • Methyl 4-(o-aminophenyl)-3thioallophanate
    • BRN 0658056
    • N-(3-Methoxycarbonyl-2-thioureido)aniline
    • DB-142592
    • MDL: MFCD01674471
    • Inchi: 1S/C9H11N3O2S/c1-14-9(13)12-8(15)11-7-5-3-2-4-6(7)10/h2-5H,10H2,1H3,(H2,11,12,13,15)
    • InChI Key: YTGVAKDRFRGYAM-UHFFFAOYSA-N
    • SMILES: S=C(NC(=O)OC)NC1C=CC=CC=1N

Computed Properties

  • Exact Mass: 225.05733
  • Monoisotopic Mass: 225.05719778g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 248
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 5
  • XLogP3: 1.6
  • Topological Polar Surface Area: 109Ų

Experimental Properties

  • PSA: 76.38

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Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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abcr
AB489241-250 mg
Methyl [(2-aminophenyl)carbamothioyl]carbamate; .
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250MG
€95.30 2023-04-20
abcr
AB489241-1 g
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